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Comparative Residual Toxicity of Spiromesifen on
Crops

Crop
Initial Deposit
(mg/kg)

Half-Life
(Days)

Final Residue
(mg/kg)

Safe PHI
(Days)

Reference
Matrix

Tomato Not Specified 2.37 - - [1]

Cabbage Not Specified 3.79 - - [1]

Lettuce 136.90 2.89 25.40 (7 days post-

application)

Suggested: 7 [2]

Perilla
Leaves

189.75 4.25 44.30 (7 days post-

application)

Suggested: 7 [2]

Chilli - - - - [3]

Detailed Experimental Protocols
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The comparative data is generated through supervised field trials and standardized laboratory analysis. Here

are the typical methodologies used in these studies.

Field Trial Design

Plot Design: Studies use Randomized Block Design (RBD) with treated plots and untreated control

plots [3].
Application: Spiromesifen is typically applied as a foliar spray using backpack sprayers at the

recommended dosage (e.g., 96 g a.i. ha⁻¹) and a higher dose (e.g., 192 g a.i. ha⁻¹) to understand
dose-dependent effects [3] [1]. Application often occurs during the fruiting stage for crops like chilli [3].

Sampling: Samples are collected at predetermined intervals (e.g., 0, 1, 3, 5, 7, 10, 14 days) after the
final application. The "0-day" sample is usually collected 2 hours after spraying [2].

Residue Analysis (QuEChERS Method)

The Quick, Easy, Cheap, Effective, Rugged, and Safe (QuEChERS) method is the standard for extracting

spiromesifen residues from crop samples [3] [2].

Extraction: A representative sample is homogenized with a solvent like ethyl acetate or acetonitrile
[1].
Clean-up: The extract is purified using dispersive solid-phase extraction (d-SPE) with sorbents like

Primary Secondary Amine (PSA), graphitized carbon black (GCB), and magnesium sulfate
(MgSO₄) to remove impurities [1] [4].

Analysis and Quantification: The purified extracts are analyzed using advanced chromatographic
techniques. Common methods include:

GC-ECD/GC-MS: Gas Chromatography with Electron Capture Detector or Mass Spectrometry
[3].

LC-MS/MS: Liquid Chromatography with tandem Mass Spectrometry, which is highly sensitive
and can also detect metabolites like BSN2060-enol [2].

The following diagram illustrates the workflow from field sampling to risk assessment.
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Sample Extraction
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Instrumental Analysis
(GC-ECD, GC-MS, LC-MS/MS)

Data Modeling
(First-order kinetics, Half-life calculation)

Safety Assessment
(Dietary risk %ADI)
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Decontamination and Risk Assessment

Research also evaluates methods to remove residues and assesses consumer health risks.

Decontamination Methods: Simple household processing can significantly reduce spiromesifen
residues. Studies on chilli found lukewarm water treatment most effective, while tap water washing
was least effective [3]. For tomatoes and cabbage, washing with boiling water was the most
effective decontamination strategy [1].

Dietary Risk Assessment: Studies calculate the Theoretical Maximum Daily Intake (TMDI) and
compare it to the Acceptable Daily Intake (ADI). For spiromesifen on lettuce and perilla leaves, the
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TMDI was significantly lower than the ADI, indicating a low health risk to consumers [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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